
2-Tert-butyl-4-methyl-6-nitrophenol CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321 Get Quote

An In-depth Technical Guide to 2-Tert-butyl-4-
methyl-6-nitrophenol
This technical guide provides a comprehensive overview of the chemical properties of 2-Tert-
butyl-4-methyl-6-nitrophenol, including its Chemical Abstracts Service (CAS) number and

molecular weight. Due to the limited availability of detailed experimental data for this specific

compound in publicly accessible literature, this document also presents relevant information on

the synthesis and biological activities of structurally similar nitrophenols to provide a contextual

understanding for researchers, scientists, and drug development professionals.

Core Physicochemical Properties
The fundamental identifiers and properties of 2-Tert-butyl-4-methyl-6-nitrophenol are

summarized below.
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Property Value Reference

CAS Number 70444-48-3 [1][2]

Molecular Formula C11H15NO3 [1]

Molecular Weight 209.24 g/mol [1]

IUPAC Name
2-(tert-butyl)-4-methyl-6-

nitrophenol

Synonyms

Phenol, 2-(1,1-

dimethylethyl)-4-methyl-6-

nitro-; 2-Nitro-4-methyl-6-tert-

butylphenol

[1]

Synthesis Methodologies for Related Nitrophenols
While a specific, detailed experimental protocol for the synthesis of 2-Tert-butyl-4-methyl-6-
nitrophenol is not readily available in the reviewed literature, the synthesis of substituted

nitrophenols is a well-established area of organic chemistry. The primary route to such

compounds is through the electrophilic nitration of the corresponding phenol.

A general approach for the synthesis of a compound like 2-Tert-butyl-4-methyl-6-nitrophenol
would likely involve the nitration of 2-tert-butyl-4-methylphenol. The choice of nitrating agent

and reaction conditions is crucial to control the regioselectivity and minimize the formation of

byproducts. Common nitrating agents for phenols include nitric acid, often in the presence of a

solvent or a catalyst.

For instance, a patented method for the preparation of 4-nitro-2,6-dialkyl phenols involves the

use of 30 to 70 percent nitric acid in an inert liquid hydrocarbon solvent at a temperature

between 0 and 40°C. Another approach describes the use of tert-butyl nitrite as a safe and

chemoselective nitrating agent for phenols, which preferentially yields mononitro derivatives.

It is important to note that the steric hindrance from the tert-butyl group and the directing effects

of the hydroxyl and methyl groups on the phenol ring will influence the position of nitration.

Careful optimization of the reaction conditions would be necessary to achieve the desired 6-

nitro isomer with high selectivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12781207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2758266/
https://pubmed.ncbi.nlm.nih.gov/12781207/
https://pubmed.ncbi.nlm.nih.gov/12781207/
https://pubmed.ncbi.nlm.nih.gov/12781207/
https://www.benchchem.com/product/b3056321?utm_src=pdf-body
https://www.benchchem.com/product/b3056321?utm_src=pdf-body
https://www.benchchem.com/product/b3056321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity of Structurally Related
Compounds
Direct experimental data on the biological activity of 2-Tert-butyl-4-methyl-6-nitrophenol is
scarce. However, research on structurally similar compounds, such as other nitrated and

alkylated phenols, can provide insights into its potential biological effects. The following table

summarizes the observed activities of some related molecules.

Compound Biological Activity Context

2,6-di-tert-butyl-4-nitrophenol

(DBNP)

Toxic if swallowed, causes skin

and serious eye irritation.

Safety and Hazards

Information[3]

2,4-di-tert-butylphenol (2,4-

DTBP)

Exhibits anti-inflammatory,

anti-cancer, insecticidal,

antimicrobial, and antifungal

properties.

Review of Bioactivities[4]

2,6-di-tert-butyl-4-

methylphenol (BHT)

Used as an antioxidant in

cosmetics, pharmaceuticals,

and food. It has also shown

phytotoxic activity, inhibiting

germination and seedling

growth.

General Use and Phytotoxicity

Study[5]

The biological activities of these related compounds suggest that 2-Tert-butyl-4-methyl-6-
nitrophenol could potentially exhibit a range of effects, from toxicity to antioxidant or

antimicrobial properties. However, empirical testing is required to determine its specific

biological profile.

Experimental Protocols and Signaling Pathways
A thorough search of the available literature did not yield specific, detailed experimental

protocols for the synthesis or biological evaluation of 2-Tert-butyl-4-methyl-6-nitrophenol.
Furthermore, no information was found regarding its involvement in any signaling pathways.

Therefore, the creation of diagrams for experimental workflows or signaling pathways as
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requested is not possible at this time. Researchers interested in this compound would need to

develop and validate their own experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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